N-[1-(phenylmethyl)-4-piperidinyl]-3-pyridinamine

• Molecular Formula: C17H21N3
• Molecular Weight: 267.37 g/mol
• IUPAC Name: N-(1-benzylpiperidin-4-yl)pyridin-3-amine
• InChI: InChI=1S/C17H21N3/c1-2-5-15(6-3-1)14-20-11-8-16(9-12-20)19-17-7-4-10-18-13-17/h1-7,10,13,16,19H,8-9,11-12,14H2
• InChI Key: PGHNBPLEZJYPMH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=CN=CC=C2)CC3=CC=CC=C3

Description

N-[1-(phenylmethyl)-4-piperidinyl]-3-pyridinamine is a useful research compound. Its molecular formula is C17H21N3 and its molecular weight is 267.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 27 parts of N-[1-(phenylmethyl)-4-piperidinylidene]-3-pyridinamine in 40 parts of ethanol are added portionwise 3.8 parts of sodium borohydride. After the addition is complete, the whole is heated to 50° C. The solvent is evaporated. The oily residue is dissolved in 150 parts of hydrochloric acid 1N and filtered. The filtrate is rendered alkaline with ammonium hydroxide and extracted with methylbenzene. The organic layer is dried over magnesium sulfate, filtered and evaporated. The solid residue is washed with 2,2'-oxybispropane and dried, yielding 14 parts of N-[1-(phenylmethyl)-4-piperidinyl]-3-pyridinamine; m.p. 131°-133° C.; beige, amorphous powder.